Cas no 1378598-49-2 (6-fluoro-5-nitropyridine-3-carbonitrile)

6-fluoro-5-nitropyridine-3-carbonitrile structure
1378598-49-2 structure
Product Name:6-fluoro-5-nitropyridine-3-carbonitrile
CAS No:1378598-49-2
MF:C6H2FN3O2
MW:167.097383975983
MDL:MFCD18905818
CID:2950419
Update Time:2025-09-26

6-fluoro-5-nitropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-5-nitronicotinonitrile
    • 6-fluoro-5-nitropyridine-3-carbonitrile
    • 6-Fluoro-5-nitro-3-pyridinecarbonitrile
    • MDL: MFCD18905818
    • Inchi: 1S/C6H2FN3O2/c7-6-5(10(11)12)1-4(2-8)3-9-6/h1,3H
    • InChI Key: ZCHAOVDENRPXAK-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(C#N)=CN=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 231
  • XLogP3: 0.8
  • Topological Polar Surface Area: 82.5

Experimental Properties

  • Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.7 g/l) (25 º C),

6-fluoro-5-nitropyridine-3-carbonitrile Pricemore >>

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